Cas no 1211209-45-8 (1-(5-chloro-2-methoxybenzoyl)-3-phenylpyrrolidine)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-3-phenylpyrrolidine
• CAS No: 1211209-45-8
• MF: C₁₈H₁₈ClNO₂
• MW: 315.794023990631
• CID: 6323007
• PubChem ID: 45555648
• Update Time: 2025-05-20

1-(5-chloro-2-methoxybenzoyl)-3-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)-3-phenylpyrrolidine
• VU0493776-1
• 1211209-45-8
• (5-chloro-2-methoxyphenyl)-(3-phenylpyrrolidin-1-yl)methanone
• (5-chloro-2-methoxyphenyl)(3-phenylpyrrolidin-1-yl)methanone
• F5831-3178
• AKOS024520314

• Inchi： 1S/C18H18ClNO2/c1-22-17-8-7-15(19)11-16(17)18(21)20-10-9-14(12-20)13-5-3-2-4-6-13/h2-8,11,14H,9-10,12H2,1H3
• InChI Key： NGYPAEXMFPNOIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCC(C2C=CC=CC=2)C1)=O)OC

Computed Properties

• Exact Mass: 315.1026065g/mol
• Monoisotopic Mass: 315.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(5-chloro-2-methoxybenzoyl)-3-phenylpyrrolidine

1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine: A Comprehensive Overview

1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine, also known by its CAS number 1211209-45-8, is a complex organic compound with significant potential in various fields, particularly in pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising applications. In this article, we will delve into its properties, synthesis methods, and recent advancements in its research.

The chemical structure of 1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine consists of a pyrrolidine ring fused with a benzoyl group, which introduces both aromaticity and heterocyclic characteristics. The presence of chlorine and methoxy groups at specific positions on the benzene ring imparts unique electronic and steric properties. These features make the compound highly versatile, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is crucial for bioavailability and target binding. The substitution pattern on the benzoyl group further enhances these properties, making 1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine a valuable candidate for developing new therapeutic agents. Researchers have explored its potential in treating neurodegenerative diseases, inflammation, and cancer.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One common approach is the Friedel-Crafts acylation reaction, which allows for the precise introduction of the benzoyl group onto the pyrrolidine ring. Recent advancements in catalysis have enabled higher yields and better control over stereochemistry, making the synthesis more efficient and scalable.

In terms of pharmacological activity, 1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine has shown promising results in preclinical studies. Its ability to modulate key enzymes involved in cellular signaling pathways has been extensively investigated. For instance, studies published in 2023 demonstrate its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers. This finding underscores its role as a lead compound for developing anticancer therapies.

Beyond pharmacology, this compound has also found applications in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics and advanced materials. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) due to its high thermal stability and electronic conductivity.

In conclusion, 1-(5-Chloro-2-Methoxybenzoyl)-3-Phenylpyrrolidine, with its CAS number 1211209-45-8, represents a significant advancement in organic chemistry. Its unique structure, versatile properties, and promising applications across multiple disciplines make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in future scientific breakthroughs.